BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure and IUPAC name of 4-
(Dimethoxymethyl)-2-methoxypyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Dimethoxymethyl)-2-
Compound Name:
methoxypyrimidine

cat. No.: B1357983

An In-depth Technical Guide to 4-
(Dimethoxymethyl)-2-methoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dimethoxymethyl)-2-methoxypyrimidine is a heterocyclic organic compound belonging to
the pyrimidine family. Pyrimidine derivatives are of significant interest in medicinal chemistry
and drug development due to their diverse pharmacological activities, including but not limited
to, anticancer, antiviral, and antimicrobial properties. This technical guide provides a
comprehensive overview of the chemical structure, IUPAC name, physical and chemical
properties, a putative synthesis protocol, and a discussion of the potential biological
significance of 4-(Dimethoxymethyl)-2-methoxypyrimidine. The information is curated for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and IUPAC Name

The chemical structure and IUPAC name are fundamental for the identification and
characterization of a chemical compound.

IUPAC Name: 4-(dimethoxymethyl)-2-methoxypyrimidine[1]
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Chemical Structure Visualization:
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ormylation (e.g., Vilsmeier-Haack)

( )

ethoxylation (Sodium methoxide)

( )

cetalization (Methanol, acid catalyst)

( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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